ethyl 3-cyano-2-pivalamido-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate

• IUPAC Name: ethyl 3-cyano-2-(2,2-dimethylpropanoylamino)-5,7-dihydro-4H-thieno[2,3-c]pyridine-6-carboxylate
• InChI: InChI=1S/C16H21N3O3S/c1-5-22-15(21)19-7-6-10-11(8-17)13(23-12(10)9-19)18-14(20)16(2,3)4/h5-7,9H2,1-4H3,(H,18,20)
• InChI Key: SPNWYHLZIPPGCD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC2=C(C1)SC(=C2C#N)NC(=O)C(C)(C)C
• Molecular Formula: C16H21N3O3S
• Molecular Weight: 335.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups and a fused ring system. The dihydrothieno[2,3-c]pyridine moiety is a bicyclic ring system that includes a five-membered thiophene ring fused with a six-membered pyridine ring.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions due to its functional groups. For example, the cyano group could undergo transformations such as reduction to an amine or addition reactions. The amide group could participate in hydrolysis or condensation reactions.

Scientific Research Applications

• Synthetic Applications : Zhu, Lan, and Kwon (2003) described the use of ethyl 2-methyl-2,3-butadienoate, which undergoes a [4 + 2] annulation with N-tosylimines in the presence of an organic phosphine catalyst, resulting in the formation of related pyridine derivatives. This process shows the utility of such compounds in organic synthesis, specifically in forming tetrahydropyridines with high regioselectivity and yield (Zhu, Lan, & Kwon, 2003).

• Photophysical Properties : A study by Ershov et al. (2019) synthesized novel 5,6-disubstituted ethyl 3-amino-4-cyanothieno[2,3-b]pyridine-2-carboxylates and investigated their spectral-fluorescent properties. This research highlights the relevance of such compounds in the study of fluorescence and their potential applications in materials science (Ershov et al., 2019).

• Synthesis of Heterocyclic Compounds : Bakhite, Al-Sehemi, and Yamada (2005) reported on the synthesis of novel pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines, demonstrating the compound's role in forming fused heterocyclic systems. These findings are significant in medicinal chemistry for the development of new therapeutic agents (Bakhite, Al-Sehemi, & Yamada, 2005).

• Cardiotonic Agent Studies : Orsini et al. (1990) conducted a study on related pyridine carboxylates, examining their structural characteristics and activities as cardiotonic agents. This kind of research is critical in the development of new cardiovascular drugs (Orsini et al., 1990).

• Antihypertensive Activity : Kumar and Mashelker (2006) synthesized novel ethyl 5-methyl-6-cyano-7-substituted-2-oxo-2H-pyrano[2,3-b]pyridine-3-carboxylate derivatives with anticipated antihypertensive activity, demonstrating the compound's potential in pharmacology (Kumar & Mashelker, 2006).

• Crystallographic and Quantum-Chemical Study : Çolak et al. (2021) explored the crystal and molecular structure of related compounds, offering insights into their molecular behavior and potential applications in materials science and drug design (Çolak et al., 2021).

Future Directions

The future directions for this compound could be numerous depending on its application. If it’s a pharmaceutical compound, future work could involve optimizing its synthesis, studying its pharmacokinetics and pharmacodynamics, and conducting clinical trials. If it’s used in materials science, future work could involve studying its physical properties and potential applications.